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Compound of Interest

Compound Name: 2-Methylthiazole

Cat. No.: B1294427

Essential Safety and Handling Guide for 2-
Methylthiazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 2-Methylthiazole
(CAS No. 3581-87-1). Adherence to these procedures is essential for ensuring personal safety
and maintaining a secure laboratory environment.

Immediate Safety and Hazard Information

2-Methylthiazole is a flammable liquid and vapor that requires careful handling to prevent
ignition and exposure.[1] While specific occupational exposure limits have not been established
by major regulatory bodies like OSHA, NIOSH, or ACGIH, it is crucial to minimize exposure due
to potential health effects. Some sources indicate that it may be harmful if it comes into contact
with the skin or is swallowed, and can cause skin and eye irritation.

Primary Hazards:

o Flammability: Classified as a flammable liquid and vapor.[1] Keep away from heat, sparks,
open flames, and hot surfaces.[1] Vapors may form explosive mixtures with air.

o Health: May cause skin and eye irritation. Potential for harm if swallowed or in contact with
skin.
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Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling 2-

Methylthiazole. The following table summarizes the required PPE.

Protection Type

Specific Requirements

Rationale & Citations

Eye/Face Protection

Tightly fitting safety goggles. A
face shield is also

recommended.

To protect against splashes
and vapors that can cause

serious eye irritation.[2]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber, Neoprene).
A flame-retardant lab coat or
protective clothing is also

required.

To prevent skin contact, which
can be harmful.[2] Nitrile
gloves are generally
recommended for protection
against a variety of chemicals.
[3][4] Always inspect gloves for
any signs of damage before

use.

Respiratory Protection

Required when ventilation is
inadequate or when there is a
risk of inhaling vapors. A full-
face respirator with appropriate
cartridges (e.g., organic vapor)
or a supplied-air respirator

should be used.

To prevent respiratory tract

irritation from harmful vapors.

[2]

Note on Glove Selection: Specific breakthrough time data for 2-Methylthiazole is not readily

available. It is imperative to consult the glove manufacturer's chemical resistance guide to

select a glove with a suitable breakthrough time and permeation rate for your specific

application. As a general guideline, thicker gloves provide greater chemical resistance.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for 2-Methylthiazole.
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Property Value Source

CAS Number 3581-87-1 Chem-Impex

Molecular Formula CaHsNS Chem-Impex

Molecular Weight 99.15 g/mol Chem-Impex

Appearance C.:olc')rless to pale yellow clear The Good Scents Company

liquid

Boiling Point 129 °C Chem-Impex

Melting Point -24 °C Chem-Impex

Flash Point 28.89 °C (84.00 °F) The Good Scents Company
Density 1.11 g/cm3 Chem-Impex

Specific Gravity 1109000 1.11600 @ 25.00 The Good Scents Company

°C

Operational and Disposal Plans
Step-by-Step Handling Procedure

o Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.

o Ensure that an eyewash station and safety shower are readily accessible.

o Ground and bond containers and receiving equipment to prevent static discharge.[1]

o Remove all sources of ignition from the handling area.

e Handling the Chemical:

o Wear the appropriate PPE as detailed in the table above.

o Avoid inhalation of any vapor or mist.
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[e]

Prevent contact with skin and eyes.

Do not eat, drink, or smoke in the work area.

o

[¢]

Use only non-sparking tools.[1]

[¢]

Keep the container tightly closed when not in use.

e Post-Handling:
o Wash hands thoroughly after handling the substance.
o Carefully remove and dispose of contaminated PPE as hazardous waste.

o Clean any reusable PPE before storage.

Emergency Procedures

e In Case of a Spill:

[¢]

Evacuate the area immediately.

[¢]

Remove all sources of ignition.[1]

[e]

Wear appropriate PPE, including respiratory protection.

o

Contain the spill using an inert absorbent material (e.g., sand, silica gel).

Collect the absorbed material into a suitable, labeled container for hazardous waste

[¢]

disposal.[1]
o First Aid Measures:

o If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
immediate medical attention.[2]

o In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the skin
with plenty of water. Seek medical attention if irritation occurs.[1]
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o In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[2]

o If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2]

Step-by-Step Disposal Plan

o Waste Collection:

o Collect all waste 2-Methylthiazole and materials contaminated with it (e.g., gloves,
absorbent materials, empty containers) in a dedicated, properly labeled, and sealed
container for hazardous waste.

o The container should be stored in a cool, well-ventilated area away from sources of
ignition.

e Waste Disposal:
o Dispose of the hazardous waste through a licensed professional waste disposal service.
o Do not dispose of 2-Methylthiazole down the drain or in the regular trash.

o All disposal activities must be in accordance with local, state, and federal regulations.

Experimental Workflow Visualization

The following diagram illustrates the safe handling workflow for 2-Methylthiazole.
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Safe Handling Workflow for 2-Methylthiazole
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Caption: Workflow for the safe handling of 2-Methylthiazole from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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